Cas no 145324-80-7 (Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate)

Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate structure
145324-80-7 structure
Product Name:Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate
CAS No:145324-80-7
MF:C13H14N2O2
MW:230.262463092804
CID:1318976
PubChem ID:10263243
Update Time:2025-09-26

Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(phenylmethyl)-, methyl ester
    • 145324-80-7
    • SCHEMBL8430653
    • DWXQJYITVKBPAK-UHFFFAOYSA-N
    • Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate
    • METHYL 2-BENZYL-5-METHYLPYRAZOLE-3-CARBOXYLATE
    • 2-Benzyl-5-methyl-2H-pyrazole-3-carboxylic acid methyl ester
    • Inchi: 1S/C13H14N2O2/c1-10-8-12(13(16)17-2)15(14-10)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
    • InChI Key: DWXQJYITVKBPAK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C)=NN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12

Methyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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